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Compound of Interest

Compound Name: Kinetin riboside-d5

Cat. No.: B15579689

Get Quote

Disclaimer: This document provides a comprehensive overview of the cytotoxic properties of

Kinetin Riboside (KR). To date, no publicly available studies have specifically investigated the

cytotoxicity of its deuterated analog, Kinetin Riboside-d5. The information presented herein is

based entirely on research conducted with the non-deuterated compound and is intended to

serve as a foundational guide for researchers and drug development professionals initiating

studies on Kinetin Riboside-d5. It is anticipated that the deuterated form will exhibit similar

biological activities, though potential differences in metabolic stability and pharmacokinetics

may influence its cytotoxic profile.

Introduction
Kinetin Riboside (KR), a synthetic cytokinin, has garnered significant interest in oncological

research for its selective cytotoxic effects against various cancer cell lines.[1][2][3] This

technical guide consolidates the current understanding of KR's mechanism of action,

summarizes key quantitative data from cytotoxicity assays, and provides detailed experimental

protocols to facilitate further research into its deuterated analog, Kinetin Riboside-d5.

Mechanism of Action
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Kinetin Riboside primarily induces apoptosis in cancer cells through the intrinsic, mitochondria-

dependent pathway.[2][3] This process is characterized by the modulation of Bcl-2 family

proteins, leading to a cascade of intracellular events culminating in programmed cell death.

Key Mechanistic Events:

Modulation of Bcl-2 Family Proteins: KR upregulates the expression of pro-apoptotic proteins

such as Bax and Bad, while downregulating the anti-apoptotic protein Bcl-2.[2][3]

Disruption of Mitochondrial Membrane Potential: The imbalance in Bcl-2 family proteins

leads to the permeabilization of the outer mitochondrial membrane, resulting in the loss of

mitochondrial membrane potential.[2]

Cytochrome c Release: The compromised mitochondrial membrane allows for the release of

cytochrome c from the intermembrane space into the cytosol.[2][3]

Caspase Activation: Cytosolic cytochrome c triggers the activation of caspase-9, which in

turn activates the executioner caspase, caspase-3.[2][3]

Apoptosis Execution: Activated caspase-3 cleaves various cellular substrates, leading to the

characteristic morphological and biochemical hallmarks of apoptosis.

Kinetin Riboside has also been shown to induce cell cycle arrest, further contributing to its anti-

proliferative effects.[4] Additionally, some studies suggest that KR can induce genotoxic stress

and ATP depletion in cancer cells.[5]
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Figure 1: Kinetin Riboside Induced Apoptosis Pathway.
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Quantitative Cytotoxicity Data
The cytotoxic and anti-proliferative activities of Kinetin Riboside have been evaluated in

numerous cancer cell lines. The half-maximal inhibitory concentration (IC50) values vary

depending on the cell line and the duration of exposure.

Cell Line
Cancer
Type

IC50 (µM)
Exposure
Time (h)

Assay Reference

M4 Beu
Human

Melanoma
1.5 Not Specified

Colony

Forming
[1]

B16
Murine

Melanoma
0.2 Not Specified

Colony

Forming
[1]

HeLa
Cervical

Cancer
~5-10 48 MTT [6]

HCT-15 Colon Cancer 2.5 96 SRB [4][6]

OVCAR-3
Ovarian

Cancer
~1-5 72 Not Specified [7]

MIA PaCa-2
Pancreatic

Cancer
~1-5 72 Not Specified [7]

Note: The above table summarizes data for the non-deuterated Kinetin Riboside.

Experimental Protocols
Detailed methodologies for key experiments are provided below to guide the investigation of

Kinetin Riboside-d5 cytotoxicity.

Cell Viability Assay (MTT Assay)
This protocol is adapted from standard MTT assay procedures and is suitable for assessing the

effect of Kinetin Riboside-d5 on cell viability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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